Cas no 943750-65-0 (5-(4-methyl-1-piperazinyl)-2-Pyrazinamine)

• Product Name: 5-(4-methyl-1-piperazinyl)-2-Pyrazinamine
• CAS No: 943750-65-0
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• CID: 1122481
• PubChem ID: 59299976
• Update Time: 2025-04-20

5-(4-methyl-1-piperazinyl)-2-Pyrazinamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1-piperazinyl)-2-Pyrazinamine
• 5-(4-methylpiperazin-1-yl)pyrazin-2-amine
• SCHEMBL610714
• AKOS016344471
• BB 0261573
• 4-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyrazinyl-5'-ylamine
• NEYGWAMBNQHINC-UHFFFAOYSA-N
• 5-(4-Methyl-piperazin-1-yl)-2H-pyrazinyl-2-ylamine
• SB40131
• 943750-65-0
• DTXSID00731483
• DB-263328

• MDL： MFCD09909686
• Inchi： 1S/C9H15N5/c1-13-2-4-14(5-3-13)9-7-11-8(10)6-12-9/h6-7H,2-5H2,1H3,(H2,10,11)
• InChI Key： NEYGWAMBNQHINC-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CN=2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 193.13274550g/mol
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.3Ų